Cas no 2168037-12-3 (methyl 1,4-dioxa-10-azadispiro4.2.4^{8}.2^{5}tetradecane-12-carboxylate)

• Product Name: methyl 1,4-dioxa-10-azadispiro4.2.4^{8}.2^{5}tetradecane-12-carboxylate
• CAS No: 2168037-12-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6195673
• PubChem ID: 165824020
• Update Time: 2025-07-15

methyl 1,4-dioxa-10-azadispiro4.2.4^{8}.2^{5}tetradecane-12-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,4-dioxa-10-azadispiro4.2.4^{8}.2^{5}tetradecane-12-carboxylate
• EN300-1455513
• methyl 1,4-dioxa-10-azadispiro[4.2.4^{8}.2^{5}]tetradecane-12-carboxylate
• 2168037-12-3

• Inchi： 1S/C13H21NO4/c1-16-11(15)10-8-14-9-12(10)2-4-13(5-3-12)17-6-7-18-13/h10,14H,2-9H2,1H3
• InChI Key： MEACSYKXJYAWJC-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC1(CNCC1C(=O)OC)CC2

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.8Ų

Additional information on methyl 1,4-dioxa-10-azadispiro4.2.4^{8}.2^{5}tetradecane-12-carboxylate

Comprehensive Overview of Methyl 1,4-Dioxa-10-Azadispiro[4.2.4^{8}.2^{5}]Tetradecane-12-Carboxylate (CAS No. 2168037-12-3)

Methyl 1,4-dioxa-10-azadispiro[4.2.4^{8}.2^{5}]tetradecane-12-carboxylate (CAS No. 2168037-12-3) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique spirocyclic framework. The compound's intricate molecular architecture, featuring fused dioxane and azaspiro rings, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate for synthesizing novel therapeutics targeting neurological disorders and metabolic diseases.

In recent years, the demand for spirocyclic compounds like methyl 1,4-dioxa-10-azadispiro[4.2.4^{8}.2^{5}]tetradecane-12-carboxylate has surged, driven by their ability to mimic natural product geometries and enhance drug bioavailability. This aligns with the growing trend in green chemistry, where sustainable synthesis methods for such compounds are explored. Users frequently search for "spirocyclic compound applications" or "CAS 2168037-12-3 supplier," reflecting industrial and academic interest in scalable production.

The compound's ester functional group (methyl carboxylate) further expands its utility in prodrug design, a hot topic in precision medicine. Its stability under physiological conditions makes it a candidate for controlled-release formulations, addressing common search queries like "improving drug half-life." Additionally, its heteroatom-rich structure (nitrogen and oxygen) enables interactions with biological targets, a feature often queried as "hydrogen bond donors in drug design."

From a synthetic chemistry perspective, CAS 2168037-12-3 exemplifies advancements in cascade cyclization techniques. Laboratories optimizing its synthesis often search for "one-pot spirocycle formation" or "azaspiro catalyst systems." The compound's stereochemical complexity also makes it a benchmark for asymmetric synthesis studies, resonating with queries like "chiral spirocenter construction."

Beyond pharmaceuticals, methyl 1,4-dioxa-10-azadispiro[4.2.4^{8}.2^{5}]tetradecane-12-carboxylate has potential in advanced material science. Its rigid backbone is being investigated for polymeric networks and ligand design in catalysis, topics trending under "spirocycles in smart materials." This dual applicability in life sciences and industrial chemistry underscores its interdisciplinary relevance.

In summary, CAS 2168037-12-3 represents a nexus of innovation in organic synthesis and applied chemistry. Its versatility answers pressing search trends, from "heterocyclic building blocks" to "sustainable drug intermediates," positioning it as a compound of enduring scientific and commercial value.